Cas no 93748-07-3 (a,a,3,5-Tetramethyl-benzeneacetonitrile)

a,a,3,5-Tetramethyl-benzeneacetonitrile Properties

Names and Identifiers

• α,α,3,5-Tetramethyl-benzeneacetonitrile
• 2-(3,5-Dimethylphenyl)-2-methylpropanenitrile
• α,α,3,5-Tetramethyl-
• A,3,5-Tetramethyl-benzeneacetonitrile
• 93748-07-3
• FT-0675090
• EN300-1849618
• ALPHA,ALPHA,3,5-TETRAMETHYL-BENZENEACETONITRILE
• DTXSID00558839
• SCHEMBL10701617
• CS-0280400
• 2-(3,5-Dimethylphenyl)-2-methylpropionitrile
• +Expand

• InChIKey： XAZSXJIAAJEONQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N/c1-9-5-10(2)7-11(6-9)12(3,4)8-13/h5-7H,1-4H3
• SMILES： CC1=CC(=CC(=C1)C(C)(C)C#N)C

Computed Properties

• Exact Mass: 173.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.120449483g/mol
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 3.10458
• PSA: 23.79000
• Boiling Point: 266.9±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 117.1±5.1 °C
• Density: 1.0±0.1 g/cm3